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Compound of Interest

Compound Name:

(3,4-

Difluorophenyl)methanesulfonyl

chloride

Cat. No.: B573915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and potential applications of (3,4-Difluorophenyl)methanesulfonyl chloride, a key

building block in medicinal chemistry and organic synthesis.

Molecular Structure and Properties
(3,4-Difluorophenyl)methanesulfonyl chloride is an organosulfur compound featuring a

difluorinated phenyl ring attached to a methanesulfonyl chloride group. This combination of a

reactive sulfonyl chloride moiety and a difluorobenzyl group makes it a valuable reagent for the

synthesis of complex molecules with potential biological activity.

Molecular Structure:

The structure consists of a benzene ring substituted with two fluorine atoms at positions 3 and

4, and a methanesulfonyl chloride group (-CH₂SO₂Cl) at position 1.

Diagram of the Molecular Structure of (3,4-Difluorophenyl)methanesulfonyl chloride
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3,4-Difluorotoluene

(3,4-Difluorophenyl)methanesulfonic Acid

Sulfonation

(3,4-Difluorophenyl)methanesulfonyl chloride

Chlorinating Agent
(e.g., Thionyl Chloride)
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(3,4-Difluorophenyl)methanesulfonyl chloride

Sulfonamide DerivativePrimary or Secondary Amine
(R-NH₂ or R₂NH)

Base (e.g., Pyridine, Triethylamine)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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